Cas no 73529-70-1 (1,1'-Spirobi[1H-indene]-6,6'-diol,2,2',3,3'-tetrahydro-5,5'-diisononyl-3,3,3',3'-tetramethyl- (9CI))

• Product Name: 1,1'-Spirobi[1H-indene]-6,6'-diol,2,2',3,3'-tetrahydro-5,5'-diisononyl-3,3,3',3'-tetramethyl- (9CI)
• CAS No: 73529-70-1
• MF: C₃₉H₆₀O₂
• MW: 560.892512321472
• CID: 570495
• PubChem ID: 44147019
• Update Time: 2025-04-19

1,1'-Spirobi[1H-indene]-6,6'-diol,2,2',3,3'-tetrahydro-5,5'-diisononyl-3,3,3',3'-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-Spirobi[1H-indene]-6,6'-diol,2,2',3,3'-tetrahydro-5,5'-diisononyl-3,3,3',3'-tetramethyl- (9CI)
• 2,2',3,3'-Tetrahydro-5,5'-diisononyl-3,3,3',3'-tetramethyl-1,1'-spirobi(1H-indene)-6,6'-diol
• 1,1,1',1'-tetramethyl-6,6'-bis(7-methyloctyl)-3,3'-spirobi[2H-indene]-5,5'-diol
• 2,2',3,3'-tetrahydro-5,5'-diisononyl-3,3,3',3'-tetramethyl-1,1'-spirobi[1H-indene]-6,6'-diol
• NS00037528
• DTXSID20223734
• 73529-70-1
• EINECS 277-529-0

• Inchi： 1S/C39H60O2/c1-27(2)17-13-9-11-15-19-29-21-31-33(23-35(29)40)39(25-37(31,5)6)26-38(7,8)32-22-30(36(41)24-34(32)39)20-16-12-10-14-18-28(3)4/h21-24,27-28,40-41H,9-20,25-26H2,1-8H3
• InChI Key： ZZWLQIMILBITLS-UHFFFAOYSA-N
• SMILES： OC1C(CCCCCCC(C)C)=CC2=C(C=1)C1(C3C=C(C(CCCCCCC(C)C)=CC=3C(C)(C)C1)O)CC2(C)C

Computed Properties

• Exact Mass: 560.459
• Monoisotopic Mass: 560.459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 14
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 14.4